Cas no 56983-23-4 (Adenosine 5'-(heptahydrogen hexaphosphate), P'''''→5'-ester with adenosine)

Adenosine 5'-(heptahydrogen hexaphosphate), P'''''→5'-ester with adenosine Properties

Names and Identifiers

• [[[[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(
• Diadenosine hexaphosphate
• 5'-ester with adenosine
• Adenosine5'-(heptahydrogen hexaphosphate), P'''''&reg
• 6 Diadenosine hexaphosphate
• AppppppA
• Ap A
• Adenosine-(5')-hexaphospho-(5')-adenosine
• Adenosine 5'-hexaphosphate, 5'-ester with adenosine (7CI)
• Adenosine 5'-(heptahydrogen hexaphosphate), P'''''→5'-ester with adenosine
• P1,P6-Bis(5'-adenosyl)hexaphosphate
• AppppppA
• C20-H30-N10-O25-P6
• Adenosine 5'-(heptahydrogen hexaphosphate) P->5'-ester with adenosine
• adenosine(5')hexaphospho(5')adenosine
• Q27132725
• Adenosine 5'-(heptahydrogen hexaphosphate)5'-5'-ester with adenosine
• Adenosine 5'-(heptahydrogen hexaphosphate), 5'-5'-ester with adenosine
• P(1),P(6)-bis(5'-adenosyl)hexaphosphate
• Adenosine 5'-hexaphosphate 5'-ester with adenosine
• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [[[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate
• Ap(6)A
• P1,P6-di(Adenosine-5')hexaphosphate
• Adenosine-(5')-hexaphospho-(5')-adenosine
• C20H30N10O25P6
• 56983-23-4
• CHEBI:63689
• Ap6A
• C20190
• P1,P6-Di(Adenosine-5') Hexaphosphate
• {[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}({[({[({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)phosphinic acid
• LS-15142
• diadenosine 5',5''''-P1,P6-hexaphosphate
• +Expand

• InChIKey： PZCFFCOJNXGTIM-XPWFQUROSA-N
• Inchi： InChI=1S/C20H30N10O25P6/c21-15-9-17(25-3-23-15)29(5-27-9)19-13(33)11(31)7(49-19)1-47-56(35,36)51-58(39,40)53-60(43,44)55-61(45,46)54-59(41,42)52-57(37,38)48-2-8-12(32)14(34)20(50-8)30-6-28-10-16(22)24-4-26-18(10)30/h3-8,11-14,19-20,31-34H,1-2H2,(H,35,36)(H,37,38)(H,39,40)(H,41,42)(H,43,44)(H,45,46)(H2,21,23,25)(H2,22,24,26)/t7-,8-,11-,12-,13-,14-,19-,20-/m1/s1
• SMILES： C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)N

Computed Properties

• Exact Mass: 995.981
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 33
• Rotatable Bond Count: 18
• Monoisotopic Mass: 995.981
• Heavy Atom Count: 61
• Complexity: 1760
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _10.5
• Topological Polar Surface Area: 527Ų

Experimental Properties

• LogP: -1.05000
• PSA: 585.89000
• Refractive Index: 1.965
• Boiling Point: 1359.4°Cat760mmHg
• Flash Point: 775.9°C
• Density: 2.75